Cas no 309296-08-0 ((2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 309296-08-0
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 300607
• PubChem ID: 11435155
• Update Time: 2025-06-10

(2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoicacid, a-amino-, (aS)- (9CI)
• 5-Pyrimidinealanine,DL- (7CI)
• SCHEMBL13585683
• (S)-2-amino-3-(pyrimidin-5-yl)propanoic acid
• (2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid
• 309296-08-0
• CS-0343817
• AKOS006282162
• EN300-77279
• (S)-2-amino-3-(pyrimidin-5-yl)propanoicacid

• Inchi： 1S/C7H9N3O2/c8-6(7(11)12)1-5-2-9-4-10-3-5/h2-4,6H,1,8H2,(H,11,12)/t6-/m0/s1
• InChI Key： UFURPNJIXOBVRS-LURJTMIESA-N
• SMILES： OC([C@H](CC1=CN=CN=C1)N)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid

Comprehensive Overview of (2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid (CAS No. 309296-08-0)

The compound (2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid, identified by its CAS No. 309296-08-0, is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a pyrimidine ring attached to a propanoic acid backbone, making it a unique building block for drug development and peptide synthesis. Its chiral center at the 2-position (S-configuration) further enhances its utility in stereoselective applications, aligning with the growing demand for enantiomerically pure compounds in modern therapeutics.

In recent years, the interest in pyrimidine-based compounds like (2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid has surged due to their prevalence in bioactive molecules. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor binding, which are critical in diseases such as cancer and neurological disorders. The compound’s structural versatility allows for modifications that can optimize pharmacokinetic properties, a hot topic in drug discovery forums and AI-driven molecular design platforms.

From a synthetic chemistry perspective, CAS No. 309296-08-0 serves as a valuable intermediate for constructing peptide mimetics and small-molecule inhibitors. Its amino acid core enables seamless integration into peptide chains, while the pyrimidin-5-yl moiety introduces hydrogen-bonding capabilities—a feature often exploited in structure-activity relationship (SAR) studies. This dual functionality aligns with trending searches on "amino acid derivatives in drug design" and "pyrimidine applications in medicinal chemistry," reflecting its relevance in current scientific discourse.

The compound’s physicochemical properties, such as its water solubility and stability under physiological conditions, further bolster its appeal. These traits are frequently queried in AI-based molecular property prediction tools, underscoring the intersection of computational chemistry and experimental research. Additionally, its potential as a metabolite analog has sparked discussions in metabolomics communities, where researchers explore its role in metabolic pathway modulation.

Quality control and analytical characterization of (2S)-2-amino-3-(pyrimidin-5-yl)propanoic acid are paramount, given its pharmaceutical applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity—topics frequently searched by quality assurance professionals. The compound’s spectral data and chromatographic behavior are also documented in open-access databases, facilitating collaborative research efforts.

In conclusion, CAS No. 309296-08-0 exemplifies the convergence of structural ingenuity and therapeutic potential. Its multifaceted applications—from peptide engineering to targeted therapy—resonate with contemporary scientific inquiries, making it a compound of enduring interest. As the scientific community continues to explore precision medicine and AI-augmented drug design, this molecule is poised to remain a focal point in innovative research.